Cas no 136621-77-7 (1,10-Phenanthroline-4,7-diacetic acid)

• Product Name: 1,10-Phenanthroline-4,7-diacetic acid
• CAS No: 136621-77-7
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 1241303
• PubChem ID: 67945303
• Update Time: 2025-04-20

1,10-Phenanthroline-4,7-diacetic acid Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline-4,7-diacetic acid
• 2-[7-(carboxymethyl)-1,10-phenanthrolin-4-yl]acetic acid
• SCHEMBL9862809
• 136621-77-7
• 2,2'-(1,10-Phenanthroline-4,7-diyl)diacetic acid
• DTXSID90737833

• Inchi： 1S/C16H12N2O4/c19-13(20)7-9-3-5-17-15-11(9)1-2-12-10(8-14(21)22)4-6-18-16(12)15/h1-6H,7-8H2,(H,19,20)(H,21,22)
• InChI Key： CPQODVCKHYUACV-UHFFFAOYSA-N
• SMILES： OC(CC1C=CN=C2C3C(C=CC2=1)=C(C=CN=3)CC(=O)O)=O

Computed Properties

• Exact Mass: 296.07976
• Monoisotopic Mass: 296.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.38